Cas no 63493-80-1 (ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate)

• Product Name: ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate
• CAS No: 63493-80-1
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• MDL: MFCD28106368
• CID: 4654754
• PubChem ID: 20380660
• Update Time: 2025-11-01

ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethoxycarbonylacetyl)benzoic acid ethyl ester
• Benzenepropanoic acid, 4-(ethoxycarbonyl)-β-oxo-, ethyl ester
• SCHEMBL11515591
• ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate
• W19578
• 63493-80-1
• AS-65222
• 4-(2-Ethoxycarbonylacetyl)benzoicacidethylester
• AKOS037645963

• MDL： MFCD28106368
• Inchi： 1S/C14H16O5/c1-3-18-13(16)9-12(15)10-5-7-11(8-6-10)14(17)19-4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： BVBXHQYNZNMHFN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C(CC(OCC)=O)=O)C=C1

Computed Properties

• Exact Mass: 264.09977361g/mol
• Monoisotopic Mass: 264.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate

Recent Advances in the Study of Ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate (CAS: 63493-80-1) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate (CAS: 63493-80-1) is a key intermediate in the synthesis of various bioactive compounds and pharmaceutical agents. Recent studies have highlighted its significance in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic uses.

One of the most notable advancements in the study of ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate is its role as a precursor in the synthesis of β-keto esters, which are crucial building blocks in organic chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the efficient synthesis of heterocyclic compounds with promising antimicrobial activity. The researchers utilized a multi-step reaction sequence, starting with ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate, to produce a series of pyrazole derivatives that exhibited significant activity against drug-resistant bacterial strains.

In addition to its synthetic applications, ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate has been investigated for its potential biological activities. A recent preprint on bioRxiv reported that derivatives of this compound showed moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study suggested that further structural optimization could lead to the development of new non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Another area of interest is the compound's potential in cancer research. A 2024 paper in ACS Chemical Biology explored the use of ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate as a scaffold for designing small-molecule inhibitors of protein-protein interactions (PPIs) involved in tumor progression. The researchers identified several analogs that disrupted the interaction between p53 and MDM2, a key regulatory pathway in many cancers. These findings open new avenues for the development of targeted cancer therapies.

From a chemical perspective, recent computational studies have provided insights into the molecular properties of ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate. Density functional theory (DFT) calculations have been employed to predict its reactivity and stability under various conditions, which is valuable information for process optimization in industrial-scale synthesis. These theoretical studies complement experimental findings and contribute to a more comprehensive understanding of the compound's behavior.

Despite these promising developments, challenges remain in the practical application of ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate. Issues such as scalability of synthesis, bioavailability of its derivatives, and potential toxicity profiles need to be addressed in future research. Ongoing studies are focusing on green chemistry approaches to improve the synthetic routes and on structural modifications to enhance the pharmacological properties of its derivatives.

In conclusion, ethyl 4-(3-ethoxy-3-oxopropanoyl)benzoate (CAS: 63493-80-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and the emerging biological activities of its derivatives make it a valuable target for further investigation. As research progresses, we anticipate more innovative applications of this compound in drug discovery and development.